Cas no 743467-22-3 (Benzoic acid, 6-bromo-3-ethoxy-2-fluoro-)

• Product Name: Benzoic acid, 6-bromo-3-ethoxy-2-fluoro-
• CAS No: 743467-22-3
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• MDL: MFCD31438826
• CID: 4167107
• PubChem ID: 58687487
• Update Time: 2025-04-24

Benzoic acid, 6-bromo-3-ethoxy-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-bromo-3-ethoxy-2-fluoro-
• 6-broMo-3-ethoxy-2-fluorobenzoic acid
• starbld0010456
• E94739
• 743467-22-3
• SCHEMBL5106317
• MFCD31438826
• TEB46722
• Z2901656904
• AKOS034085764
• EN300-716230

• MDL： MFCD31438826
• Inchi： 1S/C9H8BrFO3/c1-2-14-6-4-3-5(10)7(8(6)11)9(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： AMTAVRYIRXKBQJ-UHFFFAOYSA-N
• SMILES： C1(C(C(=O)O)=C(Br)C=CC=1OCC)F

Computed Properties

• Exact Mass: 261.96408Da
• Monoisotopic Mass: 261.96408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives